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Compound of Interest

Compound Name: DL-Tyrosine-d2

Cat. No.: B12420609 Get Quote

Essential Safety and Handling Guide for DL-
Tyrosine-d2
This guide provides crucial safety and logistical information for the handling and disposal of

DL-Tyrosine-d2, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is vital for ensuring personal safety and maintaining the

integrity of the compound.

Hazard Summary and Personal Protective
Equipment (PPE)
While some safety data sheets (SDS) for tyrosine variants indicate it is not a hazardous

substance, others suggest that DL-Tyrosine may cause skin, eye, and respiratory irritation.[1][2]

[3][4] Therefore, a cautious approach is recommended, and the following personal protective

equipment should be utilized to minimize exposure.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling DL-Tyrosine-d2
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PPE Category Recommended Equipment Rationale & Best Practices

Eye and Face Protection

Chemical splash goggles or

safety glasses meeting ANSI

Z87.1 standards.[2]

To protect eyes from dust

particles and potential

splashes. A face shield may be

worn over safety glasses for

additional protection.

Hand Protection Disposable nitrile gloves.

Offers good resistance to a

range of chemicals. Gloves

should be inspected for

damage before use and

removed without touching the

outer surface. For prolonged

contact, heavier-duty gloves

may be considered.

Body Protection
A standard laboratory coat is

mandatory.

To protect skin from accidental

contact.

Respiratory Protection

Not generally required under

normal handling conditions

with adequate ventilation.

If dust is generated, a NIOSH-

certified respirator for

particulates may be necessary.

Work should ideally be

conducted in a well-ventilated

area or a fume hood.

Foot Protection

Closed-toe, closed-heel shoes

that cover the entire foot are

required.

To protect feet from spills and

falling objects.

Operational Plan for Safe Handling
A systematic workflow is essential for safely handling DL-Tyrosine-d2 and preventing

contamination or degradation of the compound.

1. Preparation:
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Work in a well-ventilated laboratory, preferably within a certified chemical fume hood, to

minimize inhalation exposure.

Ensure that eyewash stations and safety showers are readily accessible.

Before handling the compound, confirm that all required PPE is correctly worn.

2. Handling:

Avoid the formation of dust when handling the solid material. Use appropriate tools, such as

a spatula, for transferring the powder.

To prevent hydrogen-deuterium (H-D) exchange, which can compromise the isotopic purity

of the compound, handle DL-Tyrosine-d2 in a dry, inert atmosphere where possible.

Avoid contact with protic solvents like water or methanol unless they are also deuterated.

When preparing solutions, use anhydrous, deuterated solvents.

3. Storage:

Store DL-Tyrosine-d2 in a tightly sealed container in a cool, dry, and well-ventilated place.

For long-term storage, consider keeping the solid compound in a sealed vial under an inert

atmosphere (e.g., argon or nitrogen) within a desiccator to protect it from atmospheric

moisture.

Protect the compound from light if it is light-sensitive by using an amber vial or wrapping the

container in aluminum foil.

4. Cleanup and Decontamination:

Clean all surfaces and equipment that have come into contact with the chemical.

Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan
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All waste containing DL-Tyrosine-d2 should be treated as chemical waste and disposed of

according to institutional and local regulations.

1. Waste Collection:

Solid Waste: Collect any solid waste, including contaminated PPE (gloves, etc.), in a

designated, sealed, and clearly labeled hazardous waste container.

Contaminated Solvents: Collect any solvents used for cleaning or in solutions in a separate,

labeled hazardous waste container.

Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate must be

collected and disposed of as hazardous waste. After rinsing, deface the label on the

container before disposing of it as regular trash.

2. Disposal:

Dispose of all chemical waste through your institution's licensed hazardous waste disposal

program.

Do not pour chemical waste down the drain.

Experimental Workflow for Handling DL-Tyrosine-d2
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Caption: Workflow for the safe handling of DL-Tyrosine-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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